Cas no 1185314-55-9 (2-Bromo-5-(methyl-d3)-thiophene)

2-Bromo-5-(methyl-d3)-thiophene is a deuterated thiophene derivative where three hydrogen atoms in the methyl group are replaced by deuterium (D). This isotopic labeling enhances stability and reduces metabolic degradation, making it valuable in kinetic studies, mechanistic research, and NMR spectroscopy applications. The bromine substituent at the 2-position provides a reactive site for further functionalization, enabling its use in cross-coupling reactions and synthetic chemistry. The deuterated methyl group offers minimal steric or electronic perturbation while improving analytical precision in mass spectrometry and isotopic tracing. This compound is particularly useful in pharmaceutical and agrochemical research for investigating metabolic pathways and reaction mechanisms.

2-Bromo-5-(methyl-d3)-thiophene structure

1185314-55-9 structure

Product Name:2-Bromo-5-(methyl-d3)-thiophene

CAS No:1185314-55-9

MF:C₅H₅BrS

MW:177.062199354172

CID:5144740

PubChem ID:45785319

Update Time:2025-10-23

2-Bromo-5-(methyl-d3)-thiophene Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-5-(methyl-d3)-thiophene
- AKOS015944436
- 1185314-55-9
- F92448
- Inchi： 1S/C5H5BrS/c1-4-2-3-5(6)7-4/h2-3H,1H3
- InChI Key： ACDLOOGOFKSUPO-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C([H])([H])[H])S1

Computed Properties

Exact Mass: 178.94836g/mol
Monoisotopic Mass: 178.94836g/mol
Isotope Atom Count: 3
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 65.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 28.2Å²

2-Bromo-5-(methyl-d3)-thiophene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B889553-5mg	2-Bromo-5-(methyl-d3)-thiophene	1185314-55-9	95%	5mg	￥3,332.00	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B889553-25mg	2-Bromo-5-(methyl-d3)-thiophene	1185314-55-9	95%	25mg	￥9,998.00	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B889553-100mg	2-Bromo-5-(methyl-d3)-thiophene	1185314-55-9	95%	100mg	￥26,432.00	2022-09-02
A2B Chem LLC	BA25766-100mg	2-Bromo-5-(methyl-d3)-thiophene	1185314-55-9	> 98 atom % D	100mg	$3417.00	2024-04-20
A2B Chem LLC	BA25766-500mg	2-Bromo-5-(methyl-d3)-thiophene	1185314-55-9	> 98 atom % D	500mg	$8424.00	2024-04-20
A2B Chem LLC	BA25766-1g	2-Bromo-5-(methyl-d3)-thiophene	1185314-55-9	> 98 atom % D	1g	$12757.00	2024-04-20